Cas no 10002-29-6 (2-(pyridin-2-ylsulfanyl)acetic acid)

• Product Name: 2-(pyridin-2-ylsulfanyl)acetic acid
• CAS No: 10002-29-6
• Molecular Formula: C₇H₇NO₂S
• Molecular Weight: 169.200980424881
• MDL: MFCD00276114
• CID: 97635
• PubChem ID: 654661

2-(pyridin-2-ylsulfanyl)acetic acid Properties

Names and Identifiers

• 2-(Pyridin-2-ylthio)acetic acid
• (Pyridin-2-ylsulfanyl)acetic acid
• (PYRIDIN-2-YLSULFANYL)-ACETIC ACID
• (PYRIDIN-2-YLTHIO)ACETIC ACID
• Acetic acid, (2-pyridinylthio)-
• (2-Pyridylthio)acetic acid
• AKOS B003349
• TIMTEC-BB SBB010505
• 2-(2-pyridin-1-iumylthio)acetate
• (2-Pyridinylsulfanyl)acetic acid
• 2-(2-Pyridylsulfanyl)acetic acid
• 2-pyridin-2-ylsulfanylacetic acid
• 2-(pyridin-1-ium-2-ylthio)acetate
• Acetic acid, 2-(2-pyridinylthio)-
• 2-(pyridin-2-ylsulfanyl)acetic acid

• MDL： MFCD00276114
• InChIKey： IGJFLPNTKLFHMW-UHFFFAOYSA-N
• Inchi： 1S/C7H7NO2S/c9-7(10)5-11-6-3-1-2-4-8-6/h1-4H,5H2,(H,9,10)
• SMILES： S(CC(=O)O)C1C=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Heavy Atom Count: 11

Experimental Properties

• Melting Point: 136-137 ºC
• Solubility: Slightly soluble (20 g/l) (25 º C),
• Density: 1.35±0.1 g/cm3 (20 ºC 760 Torr),